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Introduction
The Spindle Assembly Abnormal Protein 6 (SASS6) is a cornerstone protein in the intricate

process of centriole duplication.[1] As a critical component of the cartwheel structure, which

establishes the nine-fold symmetry of the centriole, SASS6 plays a pivotal role in the formation

of centrosomes and cilia.[1] The precise regulation of SASS6 expression is paramount for

maintaining genomic stability during cell division. Dysregulation of SASS6 has been implicated

in various human diseases, including autosomal recessive primary microcephaly and certain

cancers, making it a gene of significant interest in both basic research and therapeutic

development.[1]

Quantitative Polymerase Chain Reaction (qPCR) is a highly sensitive and specific technique for

the quantification of gene expression. This document provides detailed application notes and

protocols for the analysis of human SASS6 gene expression using qPCR, tailored for

researchers, scientists, and drug development professionals.
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The initiation of centriole duplication is a tightly regulated process orchestrated by a cascade of

protein interactions. At the heart of this pathway is the Polo-like kinase 4 (PLK4), which acts as

the master regulator. PLK4 initiates the process by phosphorylating the SCL/TAL1 interrupting

locus (STIL) protein. This phosphorylation event creates a binding site on STIL for SASS6,

facilitating its recruitment to the mother centriole. Subsequently, SASS6 molecules self-

assemble into the characteristic cartwheel structure, which serves as the scaffold for the

nascent procentriole.
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qPCR Experimental Workflow for SASS6 Gene Expression Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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